Cas no 22042-77-9 ( )
structure
Product Name:
CAS No:22042-77-9
MF:C6H7NOS2
MW:173.255878686905
CID:912185
PubChem ID:268519
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-2-methylsulfanyl-1,3-thiazole-5-carbaldehyde
- 4-methyl-2-(methylsulfanyl)-1,3-thiazole-5-carbaldehyde
- 4-Methyl-2-methylmercapto-thiazol-5-carbaldehyd
- 4-methyl-2-methylsulfanyl-thiazole-5-carbaldehyde
- AC1L6KFV
- AC1Q6QBD
- AG-K-74007
- AR-1G3319
- CTK4E8371
- NSC108777
- NSC-108777
- DTXSID10296316
- DS-015245
- 22042-77-9
-
-
- Inchi： 1S/C6H7NOS2/c1-4-5(3-8)10-6(7-4)9-2/h3H,1-2H3
- InChI Key： QWGXPDAWYHFALD-UHFFFAOYSA-N
- SMILES： S1C(=NC(C)=C1C=O)SC
Computed Properties
- Exact Mass: 172.99701
- Monoisotopic Mass: 172.997
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 83.5Ų
Experimental Properties
- Density: 1.3
- Boiling Point: 314.3°C at 760 mmHg
- Flash Point: 143.9°C
- Refractive Index: 1.592
- PSA: 29.96
- LogP: 1.98590
Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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